Cas no 866812-28-4 (6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)

6-Ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one is a quinoline derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a sulfonyl group and an ethoxy substituent, which may enhance reactivity and selectivity in chemical transformations. The compound's benzenesulfonyl moiety could contribute to improved stability and solubility, making it suitable for use as an intermediate in drug development. Its dihydroquinolin-4-one core is a versatile scaffold in medicinal chemistry, often associated with bioactive properties. This compound may serve as a valuable precursor for the synthesis of more complex molecules, particularly in the development of therapeutic agents targeting specific biological pathways.

6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one structure

866812-28-4 structure

Product Name:6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

CAS No:866812-28-4

MF:C₁₈H₁₇NO₄S

MW:343.39688372612

CID:6462357

Update Time:2025-05-19

6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

- 6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
- 6-ethoxy-3-(4-methylphenyl)sulfonyl-1H-quinolin-4-one
- Inchi： 1S/C18H17NO4S/c1-3-23-13-6-9-16-15(10-13)18(20)17(11-19-16)24(21,22)14-7-4-12(2)5-8-14/h4-11H,3H2,1-2H3,(H,19,20)
- InChI Key： YTWMUDQWDLIVQW-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(OCC)C=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1605-0303-2μmol	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1605-0303-5μmol	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1605-0303-10μmol	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1605-0303-20μmol	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1605-0303-1mg	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1605-0303-2mg	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1605-0303-3mg	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1605-0303-4mg	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1605-0303-5mg	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1605-0303-10mg	6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one	866812-28-4	90%+	10mg	$79.0	2023-05-17

6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on 6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

Introduction to 6-Ethoxy-3-(4-Methylbenzenesulfonyl)-1,4-Dihydroquinolin-4-One (CAS No. 866812-28-4)

6-Ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS No. 866812-28-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antibacterial, antifungal, and anticancer properties. The unique structural features of 6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one make it a promising candidate for various therapeutic applications.

The chemical structure of 6-Ethoxy-3-(4-Methylbenzenesulfonyl)-1,4-Dihydroquinolin-4-One consists of a quinoline core with an ethoxy group at the 6-position and a 4-methylbenzenesulfonyl group at the 3-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 6-Ethoxy-3-(4-Methylbenzenesulfonyl)-1,4-Dihydroquinolin-4-One in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of topoisomerase II, a key enzyme involved in DNA replication and repair.

In addition to its anticancer properties, 6-Ethoxy-3-(4-Methylbenzenesulfonyl)-1,4-Dihydroquinolin-4-One has shown promising results in antimicrobial research. A study conducted by researchers at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The antibacterial activity is attributed to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways.

The pharmacokinetic profile of 6-Ethoxy-3-(4-Methylbenzenesulfonyl)-1,4-Dihydroquinolin-4-One has also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and kidneys. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, leading to the formation of several metabolites that are excreted via urine and feces.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the solubility and stability of 6-Ethoxy-3-(4-Methylbenzenesulfonyl)-1,4-Dihydroquinolin-4-One. One approach involves the development of prodrugs that can be activated in vivo to release the active compound. Another strategy involves the use of nanotechnology-based drug delivery systems to improve target specificity and reduce systemic side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Ethoxy-3-(4-Methylbenzenesulfonyl)-1,4-Dihydroquinolin-4-One in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at doses up to 500 mg/day with no serious adverse events reported. Phase II trials are planned to assess its efficacy in specific patient populations.

In conclusion, 6-Ethoxy-3-(4-Methylbenzenesulfonyl)-1,4-Dihydroquinolin-4-One (CAS No. 866812-28-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.